Cas no 920352-91-6 (4-methanesulfonyl-N-2-(methylsulfanyl)phenylbenzamide)

• Product Name: 4-methanesulfonyl-N-2-(methylsulfanyl)phenylbenzamide
• CAS No: 920352-91-6
• MF: C₁₅H₁₅NO₃S₂
• MW: 321.414501428604
• CID: 5458343
• Update Time: 2025-05-21

4-methanesulfonyl-N-2-(methylsulfanyl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylsulfanylphenyl)-4-methylsulfonylbenzamide
• 4-methanesulfonyl-N-2-(methylsulfanyl)phenylbenzamide

• Inchi： 1S/C15H15NO3S2/c1-20-14-6-4-3-5-13(14)16-15(17)11-7-9-12(10-8-11)21(2,18)19/h3-10H,1-2H3,(H,16,17)
• InChI Key： AZCZSCQOABGRAO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1SC)(=O)C1=CC=C(S(C)(=O)=O)C=C1

Additional information on 4-methanesulfonyl-N-2-(methylsulfanyl)phenylbenzamide

4-Methanesulfonyl-N-2-(Methylsulfanyl)Phenylbenzamide: A Comprehensive Overview

The compound with CAS No. 920352-91-6, commonly referred to as 4-methanesulfonyl-N-2-(methylsulfanyl)phenylbenzamide, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and pharmaceutical applications. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions, particularly in the context of drug delivery systems and biocompatible materials.

4-Methanesulfonyl-N-2-(methylsulfanyl)phenylbenzamide is characterized by its complex molecular structure, which includes a benzamide backbone substituted with a methanesulfonyl group at the para position and a methylsulfanyl group at the ortho position of the phenyl ring. This arrangement imparts the compound with unique electronic and steric properties, making it an ideal candidate for exploring novel chemical reactivity. Researchers have recently investigated its ability to act as a catalyst in certain organic transformations, particularly in the synthesis of bioactive molecules.

The synthesis of 4-methanesulfonyl-N-2-(methylsulfanyl)phenylbenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high purity and yield, which has been instrumental in its application across various industries. The compound's stability under diverse reaction conditions has also been a focal point of recent studies, with findings suggesting that it exhibits remarkable resilience to thermal and chemical degradation.

In terms of applications, 4-methanesulfonyl-N-2-(methylsulfanyl)phenylbenzamide has shown promise in the development of advanced materials for electronic devices. Its ability to form self-assembled monolayers on various substrates has been leveraged in the creation of high-performance sensors and flexible electronics. Furthermore, its role as an intermediate in the synthesis of bioactive compounds has been extensively documented, with recent studies demonstrating its potential in anti-cancer drug development.

Recent research has also explored the environmental impact of 4-methanesulfonyl-N-2-(methylsulfanyl)phenylbenzamide, particularly in terms of its biodegradability and toxicity profiles. Studies conducted under controlled laboratory conditions suggest that the compound exhibits low toxicity towards aquatic organisms, making it a safer alternative for use in industrial processes. Additionally, its ability to degrade under specific environmental conditions has been found to align with global sustainability goals.

The versatility of 4-methanesulfonyl-N-2-(methylsulfanyl)phenylbenzamide extends to its use in academic research as a model compound for studying complex molecular interactions. Its role as a building block in supramolecular chemistry has led to breakthroughs in understanding non-covalent interactions, which are critical for designing new materials with tailored properties.

In conclusion, 4-methanesulfonyl-N-2-(methylsulfanyl)phenylbenzamide (CAS No. 920352-91-6) stands out as a pivotal compound in contemporary chemical research due to its unique properties and diverse applications. With ongoing advancements in synthetic methodologies and an increasing focus on sustainable practices, this compound is poised to play an even more significant role in shaping future innovations across multiple disciplines.